Herbarin
Herbarin
Herbarin is a natural product found in Amorosia littoralis, Usnea cavernosa, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
36379-67-6
VCID:
VC21227065
InChI:
InChI=1S/C16H16O6/c1-16(19)6-10-11(7-22-16)15(18)13-9(14(10)17)4-8(20-2)5-12(13)21-3/h4-5,19H,6-7H2,1-3H3
SMILES:
CC1(CC2=C(CO1)C(=O)C3=C(C2=O)C=C(C=C3OC)OC)O
Molecular Formula:
C16H16O6
Molecular Weight:
304.29 g/mol
Herbarin
CAS No.: 36379-67-6
Cat. No.: VC21227065
Molecular Formula: C16H16O6
Molecular Weight: 304.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Herbarin is a natural product found in Amorosia littoralis, Usnea cavernosa, and other organisms with data available. |
|---|---|
| CAS No. | 36379-67-6 |
| Molecular Formula | C16H16O6 |
| Molecular Weight | 304.29 g/mol |
| IUPAC Name | 3-hydroxy-7,9-dimethoxy-3-methyl-1,4-dihydrobenzo[g]isochromene-5,10-dione |
| Standard InChI | InChI=1S/C16H16O6/c1-16(19)6-10-11(7-22-16)15(18)13-9(14(10)17)4-8(20-2)5-12(13)21-3/h4-5,19H,6-7H2,1-3H3 |
| Standard InChI Key | MQWLANHTCHDMAR-UHFFFAOYSA-N |
| SMILES | CC1(CC2=C(CO1)C(=O)C3=C(C2=O)C=C(C=C3OC)OC)O |
| Canonical SMILES | CC1(CC2=C(CO1)C(=O)C3=C(C2=O)C=C(C=C3OC)OC)O |
| Appearance | Brown powder |
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